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Compound of Interest

Compound Name:
2-Bromo-3-chloro-5-

hydroxypyridine

Cat. No.: B141301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of potential synthetic routes and experimental

protocols for the preparation of 2-Bromo-3-chloro-5-hydroxypyridine, a valuable intermediate

in pharmaceutical and agrochemical research. Due to the limited availability of a direct

published synthesis, this note outlines a proposed reaction pathway based on established

methodologies for analogous pyridine derivatives.

Proposed Synthetic Pathway
A plausible and efficient route to synthesize 2-Bromo-3-chloro-5-hydroxypyridine initiates

from a readily available starting material, 2-amino-3-chloropyridine. The proposed multi-step

synthesis involves an initial bromination step, followed by a diazotization reaction and

subsequent hydrolysis to yield the final product. This approach allows for the controlled

introduction of the desired functional groups onto the pyridine ring.
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Step 1: Bromination

Step 2: Diazotization & Hydrolysis

2-Amino-3-chloropyridine

2-Amino-5-bromo-3-chloropyridine

 Br2, Acetic Acid 

2-Amino-5-bromo-3-chloropyridine

Diazonium Salt Intermediate

 NaNO2, H2SO4, 0-5 °C 

2-Bromo-3-chloro-5-hydroxypyridine

 H2O, Heat 
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To cite this document: BenchChem. [Application Notes and Protocols: Synthesis of 2-Bromo-
3-chloro-5-hydroxypyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141301#reaction-conditions-for-2-bromo-3-chloro-5-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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